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Compound of Interest

Compound Name:
(3,4-Epoxycyclohexyl)methyl

methacrylate

CAS No.: 82428-30-6

Cat. No.: B033774 Get Quote

Synonyms: Cyclomer M100, TTA15, 3,4-Epoxycyclohexylmethyl methacrylate CAS: 82428-30-

6 Molecular Weight: 196.24 g/mol [1][2][3]

Executive Summary
(3,4-Epoxycyclohexyl)methyl methacrylate (hereafter referred to as ECMMA) is a high-

performance, dual-functional monomer that bridges the gap between radical and cationic

polymerization chemistries.[2][3] Unlike standard methacrylates, ECMMA possesses both a

methacrylate group (susceptible to radical polymerization) and a cycloaliphatic epoxy group

(susceptible to cationic polymerization).[3]

For researchers in drug development and advanced materials, this duality offers a unique

strategic advantage:

Orthogonal Curing: The ability to polymerize one functional group while leaving the other

intact for post-polymerization modification (e.g., bioconjugation).[3]

Oxygen Insensitivity: The cationic epoxy cure is not inhibited by oxygen, solving the "tacky

surface" problem common in methacrylates.

Low Shrinkage: The ring-opening mechanism of the epoxy group counteracts the volumetric

shrinkage of the methacrylate group, critical for precision dental materials and lithography.
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This guide details the physicochemical properties, reaction mechanisms, and validated

protocols for utilizing ECMMA in high-precision synthesis.

Physicochemical Profile
The molecular weight of 196.24 g/mol is the theoretical value for the monomer. In practical

applications, the Epoxy Equivalent Weight (EEW) is a critical quality attribute, typically ranging

from 200–215 g/eq due to oligomer traces in industrial grades (e.g., Cyclomer M100).

Property Value Notes

Molecular Weight 196.24 g/mol Monomer theoretical

Exact Mass 196.1099 Da For Mass Spec identification

CAS Number 82428-30-6

Appearance Colorless to pale yellow liquid Low viscosity

Viscosity ~9 mPa[1][3][4]·s (at 25°C) Excellent reactive diluent

Epoxy Eq.[3][5] Weight 200 – 215 g/eq
Indicator of

purity/oligomerization

Density ~1.08 g/cm³ Estimated at 25°C

Solubility Soluble in organic solvents
Limited water solubility

(hydrophobic)

Synthesis & Manufacturing Route
Understanding the synthesis is vital for troubleshooting impurities (such as residual acid) that

can prematurely trigger the cationic epoxy cure.[3]

Industrial Synthesis: ECMMA is produced via the epoxidation of cyclohexenyl methyl

methacrylate (CHMA) using peracetic acid.[3]

Critical Control Point: The reaction must be temperature-controlled to prevent the

polymerization of the methacrylate double bond while the peracid oxidizes the cyclohexenyl

ring.
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Stabilizers: Hydroquinone monomethyl ether (MEHQ) is often added to inhibit radical

polymerization during synthesis.[3]

Reaction Mechanisms: The Dual-Cure Advantage[3]
[6]
ECMMA allows for Stage-Curing.[3] You can form a linear polymer chain via the methacrylate

group first, then crosslink via the epoxy group later, or vice versa.

Mechanism Visualization
The following diagram illustrates the orthogonal pathways available to ECMMA.

Legend
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Poly(methacrylate) Backbone
(Pendant Epoxy Groups)
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Crosslinked Thermoset
(Dual Network)

Path B: Simultaneous Dual Cure

Radical Initiator
(AIBN / BPO / UV)

Cationic Initiator
(PAG / Lewis Acid)

Step 2: Cationic UV/Thermal Cure
(Ring Opening)

Bioconjugation
(Drug/Protein Attachment)

Alternative Step 2:
Nucleophilic Attack on Epoxy

(Amine/Thiol drugs)

Path A is preferred for creating
functionalized prepolymers.

Click to download full resolution via product page

Figure 1: Orthogonal reaction pathways for ECMMA. Path A allows the creation of reactive

prepolymers for drug delivery applications.

Causality in Experimental Choice
Why Radical First? If you polymerize the epoxy first, you form a rigid network that

immobilizes the methacrylate groups, leading to low conversion. Polymerizing the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Epoxycyclohexyl_methyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Epoxycyclohexyl_methyl-methacrylate
https://www.benchchem.com/product/b033774?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


methacrylate first creates a soluble, processable polymer with pendant epoxy rings ready for

secondary reactions (crosslinking or drug attachment).[3]

Why Cationic? Cationic polymerization of cycloaliphatic epoxies is not inhibited by oxygen.[3]

This makes ECMMA ideal for thin films or coatings where air exposure typically leaves

methacrylates tacky.[3]

Applications in Drug Development & Biomaterials[7]
[8]
While often used in industrial coatings, ECMMA is a powerful tool for bioconjugation in drug

delivery systems.

Epoxy-Functionalized Nanoparticles
Researchers use ECMMA to synthesize Poly(methyl methacrylate) (PMMA) derivatives that

can chemically bond to drugs or targeting ligands.[3]

Mechanism: The epoxy ring reacts with nucleophiles (primary amines, thiols) found on

proteins, peptides, or small molecule drugs.

Benefit: Unlike physical encapsulation (which suffers from "burst release"), covalent

attachment via the epoxy group ensures controlled release or permanent tethering.[3]

Hydrogel Crosslinking
ECMMA can be copolymerized with hydrophilic monomers (like HEMA or PEG-methacrylate).

[3] The hydrophobic cyclohexyl ring provides mechanical stiffness, while the epoxy group

allows for post-fabrication crosslinking to tune the hydrogel's pore size and degradation rate.

Experimental Protocols
Protocol A: Synthesis of Epoxy-Functionalized
Prepolymer
Target: A soluble polymer backbone with pendant epoxy groups for later bioconjugation.[3]

Reagents:
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Monomer: ECMMA (Purified).[3]

Solvent: Anhydrous Toluene or THF (Avoid alcohols, as they may open the epoxy ring).[3]

Initiator: AIBN (Azobisisobutyronitrile).[3]

Workflow:

Preparation: Dissolve ECMMA in toluene (20 wt% solids). Add AIBN (1 wt% relative to

monomer).[3]

Degassing: Purge with nitrogen for 30 minutes. Reason: Oxygen inhibits radical

polymerization.[3][6]

Polymerization: Heat to 70°C for 6–8 hours.

Note: Do not exceed 100°C to avoid thermal opening of the epoxy ring.

Purification: Precipitate into cold n-hexane. The epoxy rings remain intact.[3]

Validation:

1H-NMR: Check for disappearance of vinyl protons (5.5–6.2 ppm) and retention of epoxy

protons (~3.1–3.3 ppm).[3]

GPC: Determine Mn and Mw (Target Mw: 15,000–50,000 g/mol ).

Protocol B: Bioconjugation (Drug Attachment)
Target: Covalent attachment of an amine-containing drug to the ECMMA polymer.[3]

Workflow:

Dissolution: Dissolve the ECMMA-polymer in a compatible solvent (e.g., DMSO).[3]

Reaction: Add the amine-containing drug (1.1 eq relative to epoxy groups).

Catalysis: Add a mild base (e.g., Triethylamine) or heat to 40–50°C.
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Mechanism: The amine attacks the epoxy ring, opening it to form a secondary amine and a

hydroxyl group (beta-amino alcohol linkage).[3]

Mandatory Visualization: Experimental Workflow
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Figure 2: Step-by-step workflow for synthesizing and validating functionalized ECMMA

polymers.

Safety & Handling (SDS Summary)
Hazards: ECMMA is a skin sensitizer (H317) and causes serious eye irritation (H319).[3] The

epoxy group is alkylating; handle with gloves (Nitrile) and in a fume hood.[3]

Storage: Store at 2–8°C. Keep away from acids and amines to prevent premature

polymerization.

Disposal: Dispose of as hazardous chemical waste.[3] Do not pour down drains due to

aquatic toxicity (H412).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.daicel.com/smart/en/product/epoxy-resin/products/cyclomer-m100.html
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/3-4-epoxycyclohexylmethyl-methacrylate-cas.html
https://patents.google.com/patent/US20210002532A9/en
https://patents.google.com/patent/US20210002532A9/en
https://www.benchchem.com/product/b033774#3-4-epoxycyclohexyl-methyl-methacrylate-molecular-weight
https://www.benchchem.com/product/b033774#3-4-epoxycyclohexyl-methyl-methacrylate-molecular-weight
https://www.benchchem.com/product/b033774#3-4-epoxycyclohexyl-methyl-methacrylate-molecular-weight
https://www.benchchem.com/product/b033774#3-4-epoxycyclohexyl-methyl-methacrylate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

